
Application of Simazine-acetic Acid as a
Certified Reference Material

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Simazine-acetic acid

CAS No.: 125454-26-4

Cat. No.: B12369151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Simazine, a triazine herbicide, is widely used for the control of broad-leaved weeds and annual

grasses in various agricultural and non-agricultural settings.[1] Its persistence in the

environment necessitates accurate and reliable analytical methods for monitoring its presence

in soil, water, and food products to ensure environmental and human safety.[1] Certified

Reference Materials (CRMs) are crucial for the validation of analytical methods, ensuring the

traceability and comparability of measurement results.

This document provides detailed application notes and protocols for the use of Simazine-
acetic acid (CAS 125454-26-4) as a Certified Reference Material for the quantitative analysis

of Simazine. While the metabolic pathways of Simazine primarily involve N-dealkylation and

hydroxylation, Simazine-acetic acid is understood to be a synthetic derivative. Its structural

similarity to Simazine, combined with distinct chromatographic behavior, makes it an ideal

internal standard for analytical methods such as High-Performance Liquid Chromatography

(HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).
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Data Presentation
The physicochemical properties of Simazine are well-documented. The properties for

Simazine-acetic acid should be confirmed from the Certificate of Analysis provided by the

supplier.

Table 1: Physicochemical Properties of Simazine

Property Value Reference

CAS Number 122-34-9 [2]

Molecular Formula C₇H₁₂ClN₅ [2]

Molecular Weight 201.66 g/mol [2]

Melting Point 225-227 °C

Water Solubility 5 mg/L at 20 °C

Appearance White crystalline powder [2]

Table 2: Physicochemical Properties of Simazine-acetic acid

Property Value Reference

CAS Number 125454-26-4 [3]

Molecular Formula C₉H₁₄ClN₅O₂ Inferred

Molecular Weight 259.70 g/mol Inferred

Melting Point
Confirm with Certificate of

Analysis

Water Solubility
Confirm with Certificate of

Analysis

Appearance
Confirm with Certificate of

Analysis
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Experimental Protocols
Protocol 1: Quantification of Simazine in Water Samples
using HPLC-UV with Simazine-acetic acid as an Internal
Standard
This protocol describes the determination of Simazine in water samples using High-

Performance Liquid Chromatography with UV detection (HPLC-UV). Simazine-acetic acid is

used as an internal standard to improve the accuracy and precision of the quantification.

1. Materials and Reagents

Simazine certified reference material

Simazine-acetic acid certified reference material (Internal Standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (analytical grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Instrumentation

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

SPE manifold

Nitrogen evaporator

Vortex mixer
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Analytical balance

3. Preparation of Standard Solutions

Primary Stock Solution of Simazine (100 µg/mL): Accurately weigh 10 mg of Simazine CRM

and dissolve it in 100 mL of methanol.

Primary Stock Solution of Simazine-acetic acid (100 µg/mL): Accurately weigh 10 mg of

Simazine-acetic acid CRM and dissolve it in 100 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by diluting the primary

stock solutions with the mobile phase. Each standard should contain a constant

concentration of the internal standard (e.g., 1 µg/mL of Simazine-acetic acid).

4. Sample Preparation (Solid Phase Extraction)

Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC

grade water.

Pass 100 mL of the water sample through the conditioned cartridge at a flow rate of

approximately 5 mL/min.

Wash the cartridge with 5 mL of HPLC grade water.

Dry the cartridge under vacuum for 10 minutes.

Elute the analytes with 5 mL of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase containing the internal standard (1

µg/mL Simazine-acetic acid).

Vortex the solution and transfer it to an HPLC vial.

5. HPLC Conditions

Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% formic acid.
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Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30 °C

UV Detection Wavelength: 220 nm

6. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of Simazine to the peak

area of Simazine-acetic acid against the concentration of Simazine.

Determine the concentration of Simazine in the samples by using the linear regression

equation of the calibration curve.

Diagrams

Proposed Synthesis of Simazine-acetic acid
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Caption: Proposed synthetic pathway for Simazine-acetic acid.
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Analytical Workflow using Simazine-acetic acid as CRM
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Caption: Experimental workflow for Simazine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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